Cas no 1157581-13-9 ((1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE)

• Product Name: (1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE
• CAS No: 1157581-13-9
• MF: C₁₀H₁₃NO₂
• MW: 179.22
• CID: 5093997
• Update Time: 2025-06-07

(1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE
• 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-α-methyl-, (αR)-
• (R)-1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-amine

• Inchi： 1S/C10H13NO2/c1-7(11)8-2-3-9-10(6-8)13-5-4-12-9/h2-3,6-7H,4-5,11H2,1H3/t7-/m1/s1
• InChI Key： ABUSRLBOAUOYSM-SSDOTTSWSA-N
• SMILES： [C@@H](C1=CC=C2OCCOC2=C1)(N)C

Additional information on (1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE

Introduction to (1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE (CAS No. 1157581-13-9)

(1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE (CAS No. 1157581-13-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and biological properties. This compound belongs to the class of benzodioxole derivatives and is characterized by its chiral center, which imparts enantiomeric selectivity and potential for diverse biological activities.

The benzodioxole moiety is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit various pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective activities. The presence of the (1R)-configuration in the compound adds an additional layer of complexity and specificity, making it a valuable candidate for targeted drug development.

Recent studies have highlighted the potential of (1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit certain enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary clinical trials have indicated that it may have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of (1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE involves several steps that require precise control over chirality and functional group manipulation. One common synthetic route involves the use of chiral auxiliaries or catalysts to ensure the formation of the desired enantiomer. This process is crucial for maintaining the biological activity and selectivity of the final product.

In terms of its physicochemical properties, (1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE is a white crystalline solid with a melting point ranging from 85 to 87°C. It is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties are important considerations for its formulation and delivery in pharmaceutical applications.

The safety profile of (1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE has been extensively evaluated through various preclinical studies. Toxicity assessments have shown that it has a favorable safety margin when administered at therapeutic doses. However, as with any new chemical entity (NCE), ongoing monitoring and further clinical trials are necessary to fully understand its long-term safety and efficacy.

In conclusion, (1R)-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHAN-1-AMINE (CAS No. 1157581-13-9) represents a promising compound with potential applications in the treatment of inflammatory and neurodegenerative disorders. Its unique structural features and biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As research continues to advance, it is anticipated that this compound will play a significant role in the development of novel therapeutic agents.